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Compound of Interest

Compound Name: Basic Blue 159

Cat. No.: B1165715

In-Depth Technical Guide to Basic Blue 159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Basic Blue 159, a synthetic
cationic dye. The information is curated for researchers, scientists, and professionals in drug
development, with a focus on its chemical identity, applications in research, and relevant
experimental protocols.

Chemical Identification and Properties

Basic Blue 159 is a commercial name that can refer to more than one chemical entity, leading
to some ambiguity in its chemical data. However, the most consistently reported compound is a
cationic dye primarily used in the textile industry. A distinct form, designated as C.I. (Colour
Index) Basic Blue 159, finds application in scientific research, specifically in microscopy.

Primary Chemical Identity (Textile Grade)

The most frequently cited chemical identity for the textile dye known as Basic Blue 159 or
Cationic Blue X-BL is detailed below.
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Property

Value

CAS Number

52435-14-0[1][2][3]

Molecular Formula

C19H21Ns04S2[1][2][3]

Cationic Blue X-BL[1][2][3], Cationic Blue SD-

Synonyms

yneny BL, Blue FBL
Appearance Light blue-green to blue powder[1][3]
Solubility Soluble in water[1]

Research Grade (Microscopy)

A specific variant, C.I. Basic Blue 159, is noted for its use in microscopy.

Property Value
CAS Number 105953-73-9[4][5][6]
C.l. Basic Blue 159, Astrazon Blue FBL, Astra
Synonyms
Blue B[4][5][6]
o Microscopy stain for the visualization of amines
Application

and carboxylic acids[6]

Research Applications

While primarily an industrial dye, Basic Blue 159 has applications in scientific research,

particularly in microscopy and adsorption studies.

Microscopy

C.l. Basic Blue 159 (CAS 105953-73-9) is utilized as a cationic dye in microscopy for the
visualization of amines and carboxylic acids.[6] Its positive charge allows it to bind to anionic

components within biological tissues.

General Staining Protocol for Amines and Carboxylic Acids:
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A specific, detailed protocol for C.I. Basic Blue 159 is not readily available in the reviewed
literature. However, a general protocol for staining acidic and amino components in tissue
sections can be adapted.

Deparaffinization and Rehydration: Tissue sections are deparaffinized in xylene and
rehydrated through a graded series of ethanol solutions to water.

» Staining: Slides are immersed in a solution of C.I. Basic Blue 159. The optimal
concentration and incubation time would need to be determined empirically but would
typically range from 0.1% to 1% (w/v) for 1-5 minutes.

e Rinsing: Excess stain is removed by rinsing with distilled water or a differentiating solution
(e.g., acidic alcohol) to improve contrast.

o Counterstaining (Optional): A contrasting stain (e.g., Eosin) can be used to visualize other
cellular components.

o Dehydration and Mounting: The stained sections are dehydrated through a graded series of
ethanol, cleared in xylene, and mounted with a coverslip using a suitable mounting medium.

Adsorption Studies

The commercial dye Astrazon Blue FGRL, which is a mixture of C.I. Basic Blue 159 and C.I.
Basic Blue 3, has been used as a model compound in environmental science research to study
the removal of textile dyes from wastewater using various adsorbents. These studies provide
detailed experimental protocols that are relevant to understanding the behavior of Basic Blue
159 in aqueous solutions.

Experimental Protocols: Adsorption of Astrazon
Blue FGRL

The following protocol is a summary of the methodology used in studies investigating the
adsorption of Astrazon Blue FGRL from aqueous solutions.[7][8][9][10]

Materials and Reagents

e Astrazon Blue FGRL (containing C.l. Basic Blue 159)
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Adsorbent material (e.g., sepiolite, fly ash, activated carbon)

Deionized water

HCl and NaOH for pH adjustment

Thermostatic shaker

Spectrophotometer

Experimental Procedure

e Preparation of Stock Solution: A stock solution of Astrazon Blue FGRL is prepared by
dissolving a known mass of the dye in deionized water.

» Batch Adsorption Experiments:

o A series of flasks containing a fixed volume of dye solution of a specific initial
concentration are prepared.

o The pH of the solutions is adjusted to the desired value using HCI or NaOH.
o A known mass of the adsorbent is added to each flask.

o The flasks are agitated in a thermostatic shaker at a constant temperature for a
predetermined contact time.

e Analysis:
o After agitation, the solid and liquid phases are separated by centrifugation or filtration.

o The concentration of the dye remaining in the supernatant is determined using a
spectrophotometer at the wavelength of maximum absorbance for Astrazon Blue FGRL.

o Data Evaluation: The amount of dye adsorbed per unit mass of adsorbent is calculated.
Kinetic and isotherm models (e.g., Langmuir, Freundlich) are applied to the experimental
data to determine the adsorption characteristics.
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Key Experimental Parameters

Parameter Typical Range
Initial Dye Concentration 100-300 mg/L[9]
Adsorbent Dose 3-12 g/L[9]

pH 3-7[10]
Temperature 303-323 K[9]
Contact Time 2.5-1400 min[10]

Signaling Pathways

Currently, there is no available scientific literature that describes the involvement of Basic Blue
159 in any specific cellular signaling pathways. Its primary documented roles are as a colorant
and a research tool for visualization.

Visualizations
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Experimental Workflow for Adsorption Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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